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Cat. No.: B15556301
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the safety data and handling
precautions for Cymoxanil-d3. As a deuterated analog, specific safety data for Cymoxanil-d3
is limited. Therefore, this guide is primarily based on the safety information for its non-
deuterated counterpart, Cymoxanil. It is imperative to consult the specific Safety Data Sheet
(SDS) provided by the supplier before handling this compound and to conduct a thorough risk
assessment for any experimental procedure.

Introduction

Cymoxanil-d3 is a deuterated form of Cymoxanil, a synthetic fungicide of the cyanoacetamide
oxime class. In research and development, particularly in drug metabolism and
pharmacokinetic (DMPK) studies, deuterated compounds like Cymoxanil-d3 serve as
invaluable internal standards for mass spectrometry-based bioanalysis. While its intended
application is in a controlled laboratory setting, understanding its toxicological profile and
requisite handling precautions is paramount for ensuring personnel safety and environmental
protection.
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Hazard Identification and Classification

Cymoxanil is classified as a hazardous substance. The Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals provides the following classifications.

Table 1. GHS Classification for Cymoxanil

Hazard Class Category Hazard Statement
. H302: Harmful if swallowed.[1]
Acute Toxicity, Oral 4
[2]
) o H317: May cause an allergic
Skin Sensitization 1 _ _
skin reaction.[1][2]
H361: Suspected of damaging
Reproductive Toxicity 2 fertility or the unborn child.[1]
[2]
H373: May cause damage to
Specific Target Organ Toxicity ) organs (blood, thymus)
(Repeated Exposure) through prolonged or repeated
exposure.[1][2]
Hazardous to the Aquatic 1 H400: Very toxic to aquatic life.
Environment, Acute [11[3]
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment, Chronic

with long lasting effects.[1][2]

Signal Word: Warning[4]
Hazard Pictograms:

e lualt text

o lualt text

e lwialt text
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Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of Cymoxanil

Property Value

Molecular Formula C7H10N403

Molecular Weight 198.18 g/mol

Appearance White to peach-coloured crystalline solid[5]
Melting Point 160-161 °C

Solubility Water: 1000 mg/L at 25°C; Soluble in acetone,

acetonitrile, dichloromethane, and methanol.[6]

Vapor Pressure

8.476 x 10-6 mm Hg at 25°CJ[6]

log Kow

0.67

Toxicological Data

The toxicological profile of Cymoxanil indicates moderate acute toxicity and potential for long-

term health effects.

Table 3: Acute Toxicity Data for Cymoxanil

Route of Exposure Species Value

Oral LD50 Rat 760-1100 mg/kg[4][7]
Dermal LD50 Rabbit >2000 mg/kg[6]

Dermal LD50 Dog >3000 mg/kg[4]

Inhalation LC50 (4h) Rat >5.06 mg/L

Intraperitoneal LD50 Rat 166 mg/kg[1][6]
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Chronic Toxicity: Studies have shown that prolonged or repeated exposure to Cymoxanil may
cause damage to the blood and thymus.[1][2] It is also suspected of damaging fertility or the
unborn child.[1][2]

Carcinogenicity: Cymoxanil is classified as "Not Likely to be Carcinogenic to Humans".[4][8]

Experimental Protocols

Detailed experimental protocols for the toxicological evaluation of Cymoxanil-d3 are not
publicly available. The data presented are derived from standardized OECD or equivalent
guidelines for chemical safety testing performed on Cymoxanil. These typically involve:

» Acute Oral Toxicity (e.g., OECD TG 423): Administration of the substance in graduated
doses to a group of fasting animals. Observations for mortality and clinical signs are made
over a set period.

o Dermal Sensitization (e.g., OECD TG 429, Local Lymph Node Assay): Application of the test
substance to the ear of a mouse and subsequent measurement of lymphocyte proliferation in
the draining auricular lymph node.

o Repeated Dose Toxicity (e.g., OECD TG 408): Daily administration of the substance to
animals for a period of 90 days, followed by hematological, clinical chemistry, and
histopathological analysis.

¢ Reproductive/Developmental Toxicity (e.g., OECD TG 414, 416): Administration of the
substance to animals before and during pregnancy to assess effects on parental animals and
their offspring.

Handling and Storage Precautions

Proper handling and storage are critical to minimize exposure and ensure safety.

Personal Protective Equipment (PPE)

A risk assessment should guide the selection of appropriate PPE. The following provides
general guidance.
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Assess Potential for

Aerosol/Dust Generation

Proceed with Caution

Personal Protective Equifmenl (PPE) for Handling Cymoxanil-d3
Hand Protection

(Chemical-resistant Gloves, e.g., Nitrile)

Respiratory Protection
(NIOSH-approved Respirator for Dusts/Mists)

Body Protection
(Lab Coat, Apron)

TIE Eye Protection
Ip)ee] (Safety Glasses with Side Shields, Goggles)

Engineering Controls
(Fume Hood, Ventilated Enclosure)

Handling Cymoxanil-d3

Click to download full resolution via product page

Caption: Recommended PPE workflow for handling Cymoxanil-d3.

Safe Handling Practices

* Avoid contact with skin, eyes, and clothing.[3]

Do not breathe dust or aerosols.[3][4]

Handle in a well-ventilated area, preferably in a chemical fume hood.[4]

Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.[3]

Keep away from incompatible materials such as strong oxidizing agents.
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Storage

« Store in a tightly closed, original container.[3]

+ Keep in a cool, dry, and well-ventilated place.[3]

e Store away from food, drink, and animal feeding stuffs.[3]
o Store locked up.[4]

Emergency Procedures
First Aid Measures

Exposure to Cymoxanil-d3
A4 A4

Inhalation Skin Contact Eye Contact Ingestion

Rinse cautiously with water for several minutes.

Move to fresh air. Remove contaminated clothing. Remove contact lenses, if present and easy to do. Do NOT induce vomiting.

Rinse mouth.
Seek immediate medical attention.

Seek medical attention if symptoms persist. Wash skin with soap and water. Continue rinsing.
Seek medical attention.

Click to download full resolution via product page
Caption: First aid procedures for exposure to Cymoxanil-d3.

Fire-Fighting Measures

¢ Suitable Extinguishing Media: Use water spray, dry chemical powder, foam, or carbon
dioxide.[3]
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» Unsuitable Extinguishing Media: A solid water stream may be inefficient.[1]

¢ Specific Hazards: Combustion may produce toxic fumes, including nitrogen oxides and
carbon oxides.[3]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.[3]

Accidental Release Measures

e Personal Precautions: Evacuate personnel to a safe area. Avoid breathing dust and contact
with the substance. Wear appropriate PPE.[3]

o Environmental Precautions: Prevent entry into drains, sewers, and waterways.[4]

e Methods for Cleaning Up: For small spills, carefully sweep up or vacuum the material and
place it in a suitable, labeled container for disposal. Avoid generating dust. For large spills,
dike the area to prevent spreading and collect the material for disposal.[3]

Ecological Information

Cymoxanil is very toxic to aquatic life with long-lasting effects.[1][2][6]

Table 4: Ecotoxicity Data for Cymoxanil

Organism Test Value

Rainbow Trout (Oncorhynchus

) 96h LC50 13.5-18.7 mg/L
myKkiss)
Bluegill Sunfish (Lepomis

] 96h LC50 29 mg/L[7]

macrochirus)
Daphnia magna 48h EC50 27 mg/L[7]
Algae (Anabaena flosaquae) EC50 0.088 mg/L[4]
Bobwhite Quail Acute Oral LD50 >2250 mg/kg[3]
Honeybee Acute Contact LD50 >25 u g/bee [7]
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Persistence and Degradability: Cymoxanil is not readily biodegradable and is non-persistent in
soil and water systems.[9]

Bioaccumulation: With a low log Kow, the potential for bioaccumulation is low.[4]

Disposal Considerations

Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow this chemical to enter the environment.

Conclusion

Cymoxanil-d3, while primarily used as an internal standard in a laboratory setting, requires
careful handling due to the hazardous nature of its parent compound, Cymoxanil. Researchers,
scientists, and drug development professionals must adhere to the safety precautions outlined
in this guide and the supplier's SDS to mitigate risks of exposure and environmental
contamination. A thorough understanding of its toxicological profile and the implementation of
robust safety protocols are essential for its responsible use in scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 9. Cymoxanil (Ref: DPX T3217) [sitem.herts.ac.uk]

o To cite this document: BenchChem. [Cymoxanil-d3: An In-depth Technical Guide to Safety
and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15556301/docs#cymoxanil-d3-an-in-depth-technical-
guide-to-safety-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/196.htm
https://www.benchchem.com/product/b15556301/docs#cymoxanil-d3-an-in-depth-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b15556301/docs#cymoxanil-d3-an-in-depth-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b15556301/docs#cymoxanil-d3-an-in-depth-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b15556301/docs#cymoxanil-d3-an-in-depth-technical-guide-to-safety-and-handling
https://www.benchchem.com/product/b15556301?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556301?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

